Cas no 1891776-06-9 (1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid
• CAS No: 1891776-06-9
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6003390
• PubChem ID: 117490708
• Update Time: 2025-06-15

1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid
• EN300-1876247
• 1891776-06-9
• 1-(4-{[(tert-butoxy)carbonyl]amino}phenyl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C17H23NO4/c1-16(2,3)22-15(21)18-13-8-6-12(7-9-13)17(14(19)20)10-4-5-11-17/h6-9H,4-5,10-11H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： OPDIQUMYWALPDM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=CC=2)NC(=O)OC(C)(C)C)CCCC1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid

Recent Advances in the Study of 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid (CAS: 1891776-06-9)

The compound 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid (CAS: 1891776-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This molecule, characterized by its cyclopentane carboxylic acid core and tert-butoxycarbonyl (Boc) protected amino group, serves as a versatile intermediate in the synthesis of biologically active compounds. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound as a key intermediate in the synthesis of novel non-steroidal anti-inflammatory drugs (NSAIDs). Researchers demonstrated that the cyclopentane ring and carboxylic acid moiety contribute to enhanced binding affinity towards cyclooxygenase-2 (COX-2), a target enzyme in inflammation. The Boc-protected amino group was found to improve the compound's stability and solubility, facilitating its use in subsequent synthetic steps. These findings underscore the compound's potential in developing next-generation anti-inflammatory agents with improved efficacy and safety profiles.

In another study, researchers investigated the application of 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid in the development of small-molecule inhibitors for protein-protein interactions (PPIs). The compound's rigid cyclopentane scaffold was leveraged to mimic key structural features of peptide-based inhibitors, enabling the disruption of PPIs involved in cancer progression. Preliminary results showed promising activity against targets such as MDM2-p53, a critical interaction in tumor suppression. This research, published in Bioorganic & Medicinal Chemistry Letters, suggests that the compound could serve as a valuable template for designing PPI modulators with enhanced pharmacokinetic properties.

Further advancements in synthetic methodologies have also been reported. A 2024 paper in Organic Letters detailed an efficient, scalable route to synthesize 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid using a palladium-catalyzed cyclization strategy. This approach significantly reduced the number of synthetic steps and improved overall yield, making the compound more accessible for large-scale applications. The authors emphasized the method's compatibility with diverse functional groups, enabling further derivatization for structure-activity relationship (SAR) studies.

In conclusion, recent research on 1-(4-{(tert-butoxy)carbonylamino}phenyl)cyclopentane-1-carboxylic acid (CAS: 1891776-06-9) highlights its growing importance in medicinal chemistry. Its applications span from anti-inflammatory drug development to PPI inhibition, supported by advancements in synthetic chemistry. Future studies are expected to explore its potential in additional therapeutic areas, further solidifying its role as a valuable building block in drug discovery.